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Compound of Interest

Compound Name: Pyridazine-3-carboxylic acid

Cat. No.: B130350

Essential Safety and Handling Guide for
Pyridazine-3-carboxylic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Pyridazine-3-carboxylic acid. It
outlines the necessary personal protective equipment (PPE), procedural guidance for safe
handling and storage, and protocols for disposal.

Hazard Identification and Classification

Pyridazine-3-carboxylic acid is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class GHS Category Hazard Statement
) o H315: Causes skin irritation[1]
Skin Irritation 2
[2]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[1][2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2][3][4]
Acute toxicity (Oral) 4 H302: Harmful if swallowed[1]
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to ensure personal safety when handling
Pyridazine-3-carboxylic acid.

Protection Type Specification Rationale

Tightly fitting safety goggles ]
o i ) Protects against splashes and
) with side-shields conforming to ] )
Eye/Face Protection dust, preventing serious eye
EN 166 (EU) or NIOSH (US).

[1]

irritation.

Chemical impermeable gloves
) ] (inspected before use), and Prevents skin contact which
Skin Protection i ] o
fire/flame resistant and can cause irritation.[1]

impervious clothing.[1]

Use a full-face respirator if Protects against inhalation of
Respiratory Protection exposure limits are exceeded dust or vapors which may

or if irritation is experienced.[1]  cause respiratory irritation.[1]

Procedural Workflow for Handling Pyridazine-3-
carboxylic Acid

The following diagram outlines the standard operating procedure for the safe handling of
Pyridazine-3-carboxylic acid, from preparation to disposal.
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Preparation
- Review SDS
- Wear appropriate PPE
- Ensure proper ventilation

.

Handling
- Avoid dust formation
- Avoid contact with skin and eyes
- Use in a well-ventilated area
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Disposal
- Dispose of in a licensed chemical destruction plant
- Do not discharge into sewer systems
- Follow local regulations

Click to download full resolution via product page

Safe handling workflow for Pyridazine-3-carboxylic acid.

Detailed Protocols

Handling and Storage:

» Always handle Pyridazine-3-carboxylic acid in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation exposure.[1]

e Avoid the formation of dust and aerosols during handling.[1]

o Keep the container tightly closed when not in use and store it in a dry, cool, and well-
ventilated place.[1]

» Store the compound away from incompatible materials and foodstuff containers.[1]
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» Do not eat, drink, or smoke in areas where the chemical is handled.[1]
First Aid Measures:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

 In case of skin contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[1]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a doctor.[1]

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[1]

Disposal Plan:

» Disposal of Pyridazine-3-carboxylic acid and its containers must be done in accordance
with local, state, and federal regulations.

o The material can be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[1]

e Do not allow the chemical to enter drains or sewer systems.[1]

o Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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